Cas no 2228774-68-1 (O-2-(3-chloro-2-fluorophenyl)propylhydroxylamine)

• Product Name: O-2-(3-chloro-2-fluorophenyl)propylhydroxylamine
• CAS No: 2228774-68-1
• MF: C₉H₁₁ClFNO
• MW: 203.641144990921
• CID: 6228039
• PubChem ID: 165638378
• Update Time: 2025-06-09

O-2-(3-chloro-2-fluorophenyl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3-chloro-2-fluorophenyl)propylhydroxylamine
• O-[2-(3-chloro-2-fluorophenyl)propyl]hydroxylamine
• 2228774-68-1
• EN300-1996290

• Inchi： 1S/C9H11ClFNO/c1-6(5-13-12)7-3-2-4-8(10)9(7)11/h2-4,6H,5,12H2,1H3
• InChI Key： GJHHBXBCTFUASS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)C(C)CON

Computed Properties

• Exact Mass: 203.0513198g/mol
• Monoisotopic Mass: 203.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(3-chloro-2-fluorophenyl)propylhydroxylamine

Introduction to O-2-(3-chloro-2-fluorophenyl)propylhydroxylamine (CAS No. 2228774-68-1)

O-2-(3-chloro-2-fluorophenyl)propylhydroxylamine, with the CAS number 2228774-68-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural motif, exhibits promising properties that make it a valuable candidate for further investigation and potential applications in drug development.

The molecular structure of O-2-(3-chloro-2-fluorophenyl)propylhydroxylamine consists of a propyl chain linked to a hydroxylamine group, which is further attached to a phenyl ring substituted with both chloro and fluoro groups. This particular arrangement of functional groups imparts distinct chemical and pharmacological characteristics, making it an intriguing subject for synthetic chemists and pharmacologists alike.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The presence of both electron-withdrawing and electron-donating groups in O-2-(3-chloro-2-fluorophenyl)propylhydroxylamine suggests potential interactions with biological targets, which could be exploited for therapeutic purposes. Specifically, the chloro and fluoro substituents on the phenyl ring are known to influence the electronic properties and metabolic stability of molecules, making them attractive for designing drugs with enhanced bioavailability and target specificity.

Current research in medicinal chemistry increasingly focuses on the identification and optimization of small molecules that can interact with biological systems in a highly selective manner. The compound O-2-(3-chloro-2-fluorophenyl)propylhydroxylamine has been studied for its potential role in inhibiting specific enzymes or receptors involved in disease processes. For instance, preliminary studies have suggested that this compound may exhibit inhibitory activity against certain kinases, which are critical targets in cancer therapy. The propylhydroxylamine moiety is particularly noteworthy, as it is a known pharmacophore in several bioactive molecules.

The synthesis of O-2-(3-chloro-2-fluorophenyl)propylhydroxylamine presents unique challenges due to the complexity of its structure. Advanced synthetic methodologies, including cross-coupling reactions and transition-metal catalysis, have been employed to construct the desired framework efficiently. The use of palladium catalysts, for example, has enabled the formation of carbon-carbon bonds between the propyl chain and the phenyl ring under mild conditions. Such synthetic approaches highlight the importance of innovative techniques in accessing structurally complex molecules like this one.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of O-2-(3-chloro-2-fluorophenyl)propylhydroxylamine with potential biological targets. These studies predict favorable interactions between key functional groups in the compound and specific residues on the target protein or enzyme. Such insights are crucial for designing derivatives with improved potency and selectivity. Additionally, computational methods have been used to assess the metabolic stability of this compound, providing valuable information for optimizing its pharmacokinetic properties.

In vitro experiments have begun to elucidate the biological activity of O-2-(3-chloro-2-fluorophenyl)propylhydroxylamine. Initial assays have shown that this compound can modulate certain signaling pathways relevant to inflammation and cancer progression. The hydroxylamine group is particularly interesting from a biochemical standpoint, as it can participate in redox reactions within biological systems. This reactivity may contribute to its observed effects on cellular processes, although further research is needed to fully understand its mechanism of action.

The potential therapeutic applications of O-2-(3-chloro-2-fluorophenyl)propylhydroxylamine are still being explored, but early findings suggest its relevance in addressing critical health challenges. By targeting specific molecular pathways, this compound could offer new avenues for treating diseases that are currently difficult to manage effectively. Collaborative efforts between synthetic chemists and biologists are essential for translating these promising findings into clinical reality.

The development of novel pharmaceuticals relies heavily on access to high-quality starting materials like O-2-(3-chloro-2-fluorophenyl)propylhydroxylamine. Manufacturers specializing in fine chemicals play a crucial role in ensuring the availability of such compounds for research purposes. stringent quality control measures must be implemented throughout the synthesis process to guarantee purity and consistency. These efforts are vital for supporting ongoing scientific investigations and facilitating future drug discovery initiatives.

The future prospects for O-2-(3-chloro-2-fluorophenyl)propylhydroxylamine appear bright, with ongoing research aimed at expanding its applications across multiple therapeutic areas. Advances in synthetic chemistry will continue to enhance our ability to produce this compound efficiently on scales suitable for industrial use. Meanwhile, preclinical studies will provide deeper insights into its safety profile and efficacy before it can be considered for human trials.